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Compound of Interest

Compound Name: 2,3-Diethoxybenzaldehyde

CAS No.: 24454-82-8

Cat. No.: B1600378

Get Quote

Physicochemical Characterization, Synthetic Utility,
and Analytical Verification[1][2][3]
Executive Summary
2,3-Diethoxybenzaldehyde (CAS: 24454-82-8) is a critical aromatic aldehyde intermediate

used primarily in the synthesis of bioactive scaffolds, particularly hydrazone-based antioxidants

and kinase inhibitors (e.g., IGF-1R antagonists).[1][2][3][4][5] With a precise molecular weight

of 194.23 g/mol , it serves as a lipophilic building block that modulates the pharmacokinetic

properties of target molecules through its bis-ethoxy substitution pattern.[1] This guide provides

an authoritative technical profile, including verified physicochemical data, synthesis protocols,

and quality control standards.

Physicochemical Profile
The molecular weight of 2,3-Diethoxybenzaldehyde is derived from its formula

.[1][2] Accuracy in stoichiometry is vital for yield calculations in multi-step organic synthesis.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1600378#bc-rfq
https://www.benchchem.com/product/b1600378/docs?utm_src=pdf-body#technical-monograph-2-3-diethoxybenzaldehyde
https://patentimages.storage.googleapis.com/cf/fb/36/5b0362171dfd78/EP1732898B1.pdf
https://www.chembk.com/en/chem/2%203-DIETHOXYBENZALDEHYDE%20%2097
https://www.xixisys.com/substances/24454-82-8
https://www.molbase.com/supplier/786018-product-4668151.html
https://www.chemsrc.com/en/MSDSIndex/370.html
https://patentimages.storage.googleapis.com/cf/fb/36/5b0362171dfd78/EP1732898B1.pdf
https://www.benchchem.com/product/b1600378/docs?utm_src=pdf-body#technical-monograph-2-3-diethoxybenzaldehyde
https://patentimages.storage.googleapis.com/cf/fb/36/5b0362171dfd78/EP1732898B1.pdf
https://www.chembk.com/en/chem/2%203-DIETHOXYBENZALDEHYDE%20%2097
https://patentimages.storage.googleapis.com/cf/fb/36/5b0362171dfd78/EP1732898B1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1600378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Technical Notes

Molecular Formula
Confirmed via Elemental

Analysis

Molecular Weight 194.23 g/mol
Monoisotopic Mass: 194.0943

Da

CAS Number 24454-82-8
Distinct from 3,4- (2029-94-9)

and 2,5- (4686-98-0) isomers

Physical State Liquid / Low-melting Solid Density: ~1.070 g/mL at 25°C

Boiling Point 95–96 °C @ 0.4 mmHg
High vacuum distillation

required for purification

Solubility Soluble in DCM, EtOH, DMSO
Lipophilic nature due to ethoxy

groups

Analytical Verification (Quality Control)[3]
To ensure data integrity in drug development, the identity of 2,3-Diethoxybenzaldehyde must

be validated using a multi-modal approach. The following spectral signatures are characteristic

of the 2,3-substitution pattern.

A. Nuclear Magnetic Resonance (NMR)
The 2,3-substitution pattern breaks the symmetry of the benzene ring, creating a distinct

splitting pattern for the three aromatic protons.[1]

H NMR (500 MHz, CDCl

):

10.45 (s, 1H, CHO): Characteristic aldehyde singlet.[1]

7.42 (dd, 1H, Ar-H): Ortho to aldehyde, deshielded.[1]

7.10 – 6.95 (m, 2H, Ar-H): Remaining aromatic protons.[1]

4.15 (q, 4H, 2
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O-CH

-CH

): Methylene quartets (overlapping or distinct depending on resolution).[1]

1.48 (t, 6H, 2

O-CH

-CH

): Methyl triplets.[1]

B. Mass Spectrometry (MS)[6][1]
Method: GC-MS (EI, 70 eV)

Diagnostic Peaks:

194 [M]

: Molecular ion (Base peak or significant intensity).[1]

165 [M – CHO]

: Loss of formyl radical.[1]

137 [M – C

H

– CO]

: Sequential fragmentation characteristic of ethoxy-benzaldehydes.

Synthetic Pathways & Methodology
The synthesis of 2,3-Diethoxybenzaldehyde typically proceeds via the alkylation of 2,3-

dihydroxybenzaldehyde.[1] This route allows for high regioselectivity and yield.[1]

Reaction Logic Diagram
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The following directed graph illustrates the critical path from the precursor to the final purified

aldehyde, highlighting key reagents and process controls.
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Figure 1: Synthetic workflow for the production of 2,3-Diethoxybenzaldehyde via Williamson

ether synthesis.

Experimental Protocol: Bis-Alkylation of 2,3-
Dihydroxybenzaldehyde
Objective: Synthesize 10g of 2,3-Diethoxybenzaldehyde.

Setup: Charge a 250 mL round-bottom flask with 2,3-dihydroxybenzaldehyde (1.0 eq) and

anhydrous DMF (10 volumes).

Base Addition: Add Potassium Carbonate (K

CO

) (2.5 eq) in a single portion. Stir for 15 minutes at room temperature to facilitate
deprotonation.

Alkylation: Dropwise add Ethyl Iodide (EtI) (2.5 eq) over 20 minutes.

Reaction: Heat the mixture to 80°C and stir for 4–6 hours. Monitor by TLC (Hexane:EtOAc

7:3) until the starting material (

) is fully consumed and the product (

) dominates.
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Workup: Cool to room temperature. Pour into ice-water (200 mL). Extract with Ethyl Acetate

(3

50 mL).[1] Wash combined organics with brine, dry over Na

SO

, and concentrate in vacuo.

Purification: Purify the resulting brown oil via vacuum distillation (bp 95–96°C @ 0.4 mmHg)

to yield a pale yellow liquid.

Applications in Medicinal Chemistry
2,3-Diethoxybenzaldehyde is not merely a solvent or reagent; it is a pharmacophore

precursor.[1] Its specific substitution pattern is leveraged in:

Hydrazone-Based Therapeutics: Recent studies (Riaz et al., 2023) utilized 2,3-
diethoxybenzaldehyde to synthesize 2,4-dinitrophenylhydrazone derivatives.[1] These

compounds exhibited significant antioxidant and antimicrobial activity, validated by DFT

studies showing favorable HOMO-LUMO gaps for radical scavenging.[1]

Kinase Inhibitors (IGF-1R): Patent literature (EP 1 732 898 B1) identifies 2,3-
diethoxybenzaldehyde as a building block for tetrahydroisoquinoline derivatives.[1] These

molecules act as inhibitors of the Insulin-like Growth Factor-1 Receptor (IGF-1R), a target for

cancer therapy, where the 2,3-diethoxy motif provides essential steric bulk and lipophilic

interactions within the ATP-binding pocket.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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